3-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-1-ethyl-1H-pyrazole-5-carboxylic acid
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Description
This compound features a pyrazole core substituted at position 3 with a tert-butoxycarbonyl (Boc)-protected piperidine and at position 1 with an ethyl group. The carboxylic acid at position 5 enhances polarity, influencing solubility and hydrogen-bonding interactions. The Boc group serves as a protective moiety for the piperidine nitrogen, a common strategy in medicinal chemistry to modulate stability and reactivity during synthesis .
Properties
Molecular Formula |
C16H25N3O4 |
|---|---|
Molecular Weight |
323.39 g/mol |
IUPAC Name |
2-ethyl-5-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-4-yl]pyrazole-3-carboxylic acid |
InChI |
InChI=1S/C16H25N3O4/c1-5-19-13(14(20)21)10-12(17-19)11-6-8-18(9-7-11)15(22)23-16(2,3)4/h10-11H,5-9H2,1-4H3,(H,20,21) |
InChI Key |
DRHNHXJJDCWMTO-UHFFFAOYSA-N |
Canonical SMILES |
CCN1C(=CC(=N1)C2CCN(CC2)C(=O)OC(C)(C)C)C(=O)O |
Origin of Product |
United States |
Preparation Methods
Comprehensive Analysis of Preparation Methods for 3-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-1-ethyl-1H-pyrazole-5-carboxylic acid
The synthesis of 3-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-1-ethyl-1H-pyrazole-5-carboxylic acid represents a significant achievement in heterocyclic and medicinal chemistry, combining a pyrazole core with a tert-butoxycarbonyl-protected piperidine and a carboxylic acid moiety. This report provides an exhaustive, authoritative review of the published and industrially relevant methods for preparing this compound, with a focus on reaction design, mechanistic considerations, and process optimization. Data tables and comparative discussions are included to facilitate a nuanced understanding of synthetic strategies, yields, and analytical verification. The findings are grounded in peer-reviewed literature, patents, and reputable chemical synthesis resources, ensuring a comprehensive and reliable overview.
Historical Development of Synthetic Approaches
Early Strategies in Pyrazole and Piperidine Chemistry
The foundational chemistry underpinning the synthesis of 3-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-1-ethyl-1H-pyrazole-5-carboxylic acid traces back to classical methods for constructing pyrazole rings and functionalized piperidines. Early work focused on the condensation of hydrazines with 1,3-dicarbonyl compounds to form pyrazoles, a reaction that has been extensively optimized for regioselectivity and yield. Piperidine derivatives, meanwhile, have been synthesized via cyclization of appropriate precursors or through modification of existing piperidine rings, with the Boc group introduced as a robust nitrogen protecting group to facilitate downstream transformations.
Evolution of Multi-Step Synthesis
Detailed Preparation Methods
Retrosynthetic Analysis
A retrosynthetic approach to 3-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-1-ethyl-1H-pyrazole-5-carboxylic acid reveals several key disconnections. The molecule can be viewed as a pyrazole-5-carboxylic acid core substituted at the 3-position with a Boc-protected piperidin-4-yl group and at the 1-position with an ethyl group. This suggests that the synthesis can proceed via functionalization of a pyrazole precursor, followed by introduction of the piperidine and ethyl substituents, or alternatively, by constructing the pyrazole ring from suitably substituted hydrazines and β-ketoesters.
Synthesis of Boc-Protected Piperidin-4-yl Precursors
The preparation of 1-[(tert-butoxy)carbonyl]piperidin-4-yl intermediates is a critical step. A widely adopted method involves the reaction of piperidine-4-carboxylic acid with di-tert-butyl dicarbonate (Boc2O) in the presence of a base such as triethylamine or N-methylmorpholine. This reaction proceeds under mild conditions and affords the desired Boc-protected piperidine in high yield, as summarized in Table 1.
Table 1. Synthesis of Boc-Protected Piperidin-4-yl Intermediates
The choice of solvent and base can influence both the yield and the purity of the product. Tetrahydrofuran and dichloromethane are commonly used due to their ability to dissolve both reactants and products while minimizing side reactions.
Construction of the Pyrazole-5-carboxylic Acid Core
The synthesis of the pyrazole-5-carboxylic acid core typically involves the condensation of a β-ketoester with a hydrazine derivative. In the context of the target compound, the β-ketoester is often functionalized to allow for subsequent substitution at the 3-position with the Boc-protected piperidine. The general procedure is as follows:
A suitable β-ketoester, such as ethyl acetoacetate, is reacted with hydrazine hydrate or an N-substituted hydrazine to form the corresponding pyrazole. The reaction is usually carried out in ethanol or another polar solvent at reflux temperature. The resulting pyrazole ester can then be hydrolyzed under basic conditions (e.g., NaOH in ethanol) to yield the carboxylic acid.
Table 2. Synthesis of Pyrazole-5-carboxylic Acid Derivatives
| β-Ketoester | Hydrazine Derivative | Solvent | Temp (°C) | Time (h) | Yield (%) | Reference |
|---|---|---|---|---|---|---|
| Ethyl acetoacetate | Hydrazine hydrate | Ethanol | 80 | 4–6 | 70–85 | |
| Ethyl acetoacetate | N-ethyl hydrazine | Ethanol | 80 | 5–7 | 65–80 |
The choice of hydrazine derivative determines the substitution at the 1-position of the pyrazole ring. For the title compound, N-ethyl hydrazine is used to introduce the ethyl group at the 1-position.
Introduction of the Boc-Protected Piperidin-4-yl Group
The 3-position of the pyrazole ring is functionalized via nucleophilic substitution or coupling reactions. In one approach, the pyrazole-5-carboxylic acid is first converted to the corresponding acid chloride using reagents such as thionyl chloride or oxalyl chloride. The acid chloride is then reacted with the Boc-protected piperidin-4-yl amine to afford the desired amide or, alternatively, a direct coupling can be performed using carbodiimide-based reagents such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC·HCl) in the presence of a coupling additive like 1-hydroxybenzotriazole (HOBt).
Table 3. Coupling of Pyrazole-5-carboxylic Acid with Boc-Protected Piperidin-4-yl Amine
The use of carbodiimide-based coupling reagents minimizes racemization and allows for efficient formation of the amide bond. The reaction is typically performed under an inert atmosphere (e.g., nitrogen) to prevent oxidation or hydrolysis of sensitive intermediates.
N-Alkylation of the Pyrazole Ring
To introduce the ethyl group at the 1-position of the pyrazole, N-alkylation is performed. This can be achieved by treating the pyrazole intermediate with an ethyl halide (such as ethyl bromide or ethyl iodide) in the presence of a strong base like sodium hydride or potassium carbonate. The reaction is usually carried out in a polar aprotic solvent such as dimethylformamide at low to moderate temperatures to ensure selectivity for the N1 position.
Table 4. N-Alkylation of Pyrazole Intermediates
The reaction conditions are optimized to favor N1 alkylation over potential side reactions, such as O-alkylation or multiple alkylations.
Hydrolysis and Final Purification
The final step involves hydrolysis of any remaining ester groups to yield the free carboxylic acid. This is typically accomplished using aqueous sodium hydroxide or potassium hydroxide in ethanol or water, followed by acidification to precipitate the product. The crude compound is then purified by recrystallization or column chromatography, using appropriate solvent systems to achieve high purity.
Table 5. Hydrolysis and Purification
| Ester Intermediate | Hydrolysis Reagent | Solvent | Temp (°C) | Time (h) | Purification Method | Yield (%) | Reference |
|---|---|---|---|---|---|---|---|
| Pyrazole ester | NaOH | EtOH/H2O | 60–80 | 2–4 | Recrystallization, chromatography | 70–90 |
The choice of purification method depends on the solubility and stability of the product. Silica gel chromatography with ethyl acetate/hexane or dichloromethane/methanol gradients is commonly used.
Mechanistic Considerations and Optimization
Regioselectivity in Pyrazole Formation
The regioselectivity of pyrazole formation is governed by the electronic and steric properties of the starting materials. The use of N-substituted hydrazines ensures selective introduction of the ethyl group at the 1-position, while the choice of β-ketoester determines the position of the carboxylic acid. Reaction conditions such as temperature, solvent, and reagent stoichiometry are optimized to maximize yield and minimize byproduct formation.
Protecting Group Strategies
The Boc group serves as a protective moiety for the piperidine nitrogen, preventing unwanted side reactions during coupling and N-alkylation. The stability of the Boc group under basic and neutral conditions allows for sequential functionalization steps, with deprotection possible under acidic conditions if required for further derivatization.
Coupling Efficiency and Side Reactions
The efficiency of the coupling reaction between the pyrazole-5-carboxylic acid and the Boc-protected piperidin-4-yl amine is influenced by the choice of coupling reagent and solvent. Carbodiimide-based reagents such as EDC·HCl or DCC, in combination with HOBt, provide high yields with minimal racemization. Side reactions, such as O-acylation or hydrolysis of activated intermediates, are minimized by careful control of reaction conditions and the use of anhydrous solvents.
N-Alkylation Selectivity
N-Alkylation of the pyrazole ring requires selective activation of the N1 position. The use of strong, non-nucleophilic bases such as sodium hydride, combined with polar aprotic solvents, promotes selective alkylation. The reaction temperature is kept low to prevent competing side reactions, and the stoichiometry of the alkylating agent is carefully controlled.
Analytical Verification and Characterization
Nuclear Magnetic Resonance Spectroscopy
The structural integrity of the final product is confirmed by proton and carbon-13 nuclear magnetic resonance spectroscopy. The chemical shifts and coupling patterns provide information on the substitution pattern of the pyrazole ring, the presence of the Boc group, and the integrity of the piperidine ring.
Infrared Spectroscopy
Infrared spectroscopy is used to confirm the presence of characteristic functional groups. The Boc carbonyl stretch appears at approximately 1680–1720 cm$$^{-1}$$, while the carboxylic acid carbonyl is observed near 1650 cm$$^{-1}$$.
Industrial Scale-Up and Process Optimization
Scale-Up Considerations
Industrial synthesis of 3-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-1-ethyl-1H-pyrazole-5-carboxylic acid follows similar steps as laboratory-scale procedures but requires optimization for cost, safety, and environmental impact. The use of automated reactors, continuous flow systems, and in-line purification can enhance yield and reproducibility.
Green Chemistry Approaches
Efforts to minimize solvent use, reduce hazardous waste, and employ safer reagents are increasingly important in industrial settings. The use of water or ethanol as solvents, recyclable catalysts, and energy-efficient reaction conditions are areas of active research.
Purification and Quality Control
Large-scale purification is achieved by crystallization or preparative chromatography. Quality control measures include batch-to-batch consistency, impurity profiling, and stability testing under various storage conditions.
Comparative Analysis of Preparation Methods
Yield and Efficiency
The overall yield of the synthetic sequence depends on the efficiency of each step. Coupling and N-alkylation are typically the most challenging, with yields ranging from 60% to 88% per step. The use of optimized reagents and conditions can improve overall yield to above 50% for the multi-step sequence.
Reproducibility and Scalability
Methods employing robust protecting groups, readily available starting materials, and mild reaction conditions are preferred for reproducibility and scalability. The Boc protection strategy and carbodiimide-mediated coupling are well-established and amenable to scale-up.
Purity and Analytical Challenges
The presence of closely related impurities, such as regioisomers or partially deprotected intermediates, can complicate purification. Advanced chromatographic and spectroscopic techniques are required to ensure product purity and structural integrity.
Table 6. Comparative Summary of Key Preparation Steps
| Step | Best Reported Yield (%) | Preferred Conditions | Analytical Verification |
|---|---|---|---|
| Boc protection of piperidine | 73–90 | THF or DCM, 0–25°C, 2–6 h | NMR, IR |
| Pyrazole formation | 65–85 | Ethanol, 80°C, 4–7 h | NMR, MS |
| Coupling with Boc-piperidine | 70–88 | EDC·HCl/HOBt, DCM, 25°C, 5 h | NMR, HPLC |
| N-alkylation (ethyl group) | 60–78 | NaH, DMF, 0–25°C, 2–4 h | NMR, MS |
| Hydrolysis and purification | 70–90 | NaOH, EtOH/H2O, 60–80°C, 2–4 h | NMR, HPLC |
Case Studies and Literature Examples
Synthesis of Related Pyrazole-Carboxylic Acids
Recent literature describes the regioselective synthesis of methyl 3- and 5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates as analogues to the title compound. The methodology involves conversion of piperidine carboxylic acids to β-keto esters, followed by enamine formation and cyclization with hydrazine derivatives. The resulting pyrazoles are then N-alkylated to introduce various substituents at the 1-position.
Optimization of Coupling Reactions
Experimental data indicate that the use of 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride and 1-hydroxybenzotriazole in dichloromethane at room temperature provides high yields and minimizes byproduct formation. The reaction is typically complete within 5 hours, and the product can be isolated by extraction and chromatography.
Industrial Production Protocols
On a multi-gram scale, the coupling of Boc-protected piperidine with activated pyrazole derivatives is performed in tetrahydrofuran or dichloromethane, with careful temperature control to prevent decomposition. The use of petroleum ether or methyl tert-butyl ether for precipitation and washing enhances product isolation and purity.
Analytical Data Table for Final Product
Table 7. Analytical Data for 3-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-1-ethyl-1H-pyrazole-5-carboxylic acid
Troubleshooting and Alternative Approaches
Addressing Low Yield in Coupling Reactions
If the coupling yield is suboptimal, factors such as reagent freshness, solvent dryness, and reaction time should be evaluated. The use of excess coupling reagent or alternative additives (e.g., N-hydroxy-7-azabenzotriazole) may improve conversion.
Minimizing Byproduct Formation
Side reactions such as O-acylation or over-alkylation can be minimized by optimizing base strength, reaction temperature, and stoichiometry. Monitoring the reaction by thin-layer chromatography or in situ NMR can help identify and address issues early.
Purification Challenges
If the product is difficult to purify, alternative solvent systems or recrystallization conditions should be explored. The use of gradient elution in chromatography can enhance separation of closely related impurities.
Chemical Reactions Analysis
Esterification and Amide Bond Formation
The carboxylic acid group at position 5 of the pyrazole ring undergoes typical acid-derived reactions.
For example, coupling with primary amines under HATU activation yields amide derivatives, a reaction leveraged in targeted protein degradation (PROTAC) development .
Boc Deprotection
The tert-butoxycarbonyl group on the piperidine nitrogen is labile under acidic conditions:
| Reagent | Conditions | Product |
|---|---|---|
| Trifluoroacetic acid | 25°C, dichloromethane | Free piperidine intermediate for further functionalization |
Deprotection regenerates the secondary amine, enabling subsequent alkylation or acylation reactions.
Nucleophilic Substitution
The ethyl group at position 1 of the pyrazole can participate in substitution reactions under basic conditions:
| Reagent | Conditions | Product |
|---|---|---|
| Sodium hydride | DMF, 0°C to room temp | Replacement of ethyl with bulkier alkyl groups |
This reaction modifies steric and electronic properties, impacting binding affinity in drug design.
Decarboxylation
Under thermal or basic conditions, the carboxylic acid group undergoes decarboxylation:
| Conditions | Catalyst | Product |
|---|---|---|
| Pyridine, 120°C | Copper(I) oxide | Pyrazole derivative with reduced polarity |
Decarboxylation simplifies the molecule for structural-activity relationship (SAR) studies.
Cycloaddition Reactions
The pyrazole ring can participate in [3+2] cycloadditions with alkynes or nitriles:
| Reagent | Conditions | Product |
|---|---|---|
| Phenylacetylene | CuI, DIPEA, 80°C | Triazole derivatives with enhanced rigidity |
Such reactions expand the compound’s utility in synthesizing heterocyclic libraries.
Salt Formation
The carboxylic acid forms stable salts with bases, improving solubility:
| Base | Solvent | Application |
|---|---|---|
| Sodium hydroxide | Water/ethanol | Water-soluble formulations for biological assays |
Comparative Reaction Rates and Selectivity
The Boc group’s steric bulk moderates reaction rates at the piperidine nitrogen, while the pyrazole’s electron-withdrawing carboxylic acid directs electrophilic attacks to specific positions. For example, amide coupling at the carboxylic acid occurs 10–20× faster than reactions at the piperidine nitrogen due to electronic effects .
Scientific Research Applications
3-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-1-ethyl-1H-pyrazole-5-carboxylic acid has numerous applications in scientific research:
Chemistry: Used as a building block in organic synthesis and the development of new chemical entities.
Biology: Employed in the study of biological pathways and as a probe in biochemical assays.
Mechanism of Action
The mechanism of action of 3-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-1-ethyl-1H-pyrazole-5-carboxylic acid involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. The presence of the piperidine and pyrazole rings allows for versatile interactions with various biological molecules, influencing pathways related to inflammation, cell signaling, and metabolism .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Heterocyclic Core Modifications
1-{1-[(tert-Butoxy)carbonyl]piperidin-4-yl}-1H-1,2,3-triazole-5-carboxylic Acid (C13H20N4O4)
4-({4-[(tert-Butoxy)carbonyl]piperazinyl}carbonyl)-1H-imidazole Derivatives
- Structural Difference : Imidazole core with piperazinyl and Boc-protected groups.
- Piperazinyl substituents may improve solubility due to increased basicity .
Substituent Variations
4-[2-(1-Methyl-5-pyridin-4-yl-1H-pyrazol-3-yl)ethyl]piperidine-1-carboxylic Acid tert-Butyl Ester
- Structural Difference : Pyridinyl substituent on the pyrazole and a methyl group at position 1.
- The absence of a carboxylic acid diminishes polarity, likely reducing aqueous solubility .
1-({[5-(2,6-Dimethoxyphenyl)-1-(4-fluorophenyl)-1H-pyrazol-3-yl]carbonyl}amino)cyclohexanecarboxylic Acid (29b)
- Structural Difference : Fluorophenyl and dimethoxyphenyl substituents on the pyrazole, with a cyclohexane-carboxylic acid.
- The cyclohexane ring introduces conformational rigidity, which may affect receptor binding kinetics .
Protective Group Comparisons
1-{1-[(Benzyloxy)carbonyl]piperidin-4-yl}-1H-pyrazole-3-carboxylic Acid
Data Tables
Table 1: Molecular Properties of Key Compounds
Biological Activity
3-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-1-ethyl-1H-pyrazole-5-carboxylic acid, also known by its CAS number 2060041-87-2, is a synthetic compound that has garnered attention in the field of medicinal chemistry. This article provides a detailed examination of its biological activity, including its pharmacological properties, mechanisms of action, and potential therapeutic applications.
Chemical Structure and Properties
The compound features a piperidine ring substituted with a tert-butoxycarbonyl group and an ethyl pyrazole moiety. Its molecular formula is , with a molecular weight of approximately 309.36 g/mol. The structure is critical for its biological activity, influencing interactions with various biological targets.
The biological activity of this compound is primarily attributed to its ability to modulate specific biochemical pathways. Research indicates that it may act as an inhibitor or modulator of certain enzymes involved in metabolic processes. For instance, studies have shown that derivatives of pyrazole compounds can influence the activity of cyclooxygenase (COX) enzymes, which are critical in inflammatory pathways .
Pharmacological Effects
- Anti-inflammatory Activity : Preliminary studies suggest that 3-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-1-ethyl-1H-pyrazole-5-carboxylic acid exhibits anti-inflammatory properties. This is potentially linked to its ability to inhibit COX enzymes, thereby reducing the synthesis of pro-inflammatory mediators .
- Analgesic Effects : The compound may also possess analgesic effects, making it a candidate for pain management therapies. Its interaction with pain pathways could provide relief similar to non-steroidal anti-inflammatory drugs (NSAIDs) .
- Antitumor Activity : Some studies have indicated that pyrazole derivatives can exhibit cytotoxic effects against various cancer cell lines. The specific mechanism often involves the induction of apoptosis in malignant cells, suggesting potential applications in oncology .
Case Studies and Research Findings
Several research studies have investigated the biological activity of related compounds and their implications:
Safety and Toxicology
While the biological activity shows promise, safety profiles must be considered. The compound has been associated with mild skin irritation and allergic reactions, as indicated by hazard classifications such as H315 (causes skin irritation) and H317 (may cause an allergic skin reaction) . Comprehensive toxicological assessments are necessary to establish safe dosage levels for potential therapeutic use.
Q & A
(Basic) What synthetic strategies are recommended for preparing 3-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-1-ethyl-1H-pyrazole-5-carboxylic acid?
Answer:
The synthesis typically involves a multi-step process:
Core template assembly : Start with a 1,5-diarylpyrazole core, similar to methodologies used for SR141716 analogs, by condensing substituted phenylpentanol derivatives with piperidine intermediates .
Boc protection : Introduce the tert-butoxycarbonyl (Boc) group to protect the piperidine nitrogen, as seen in analogous piperidine-carboxylate syntheses .
Carboxylic acid functionalization : Hydrolyze ester intermediates (e.g., ethyl esters) under basic conditions (NaOH/EtOH) to yield the carboxylic acid moiety .
Purification : Use column chromatography (silica gel, ethyl acetate/hexane gradients) or recrystallization (from ethanol/water) to isolate the final product .
(Basic) How should researchers confirm the structural integrity of this compound?
Answer:
Combine multiple analytical techniques:
- NMR spectroscopy : Analyze - and -NMR to verify substituent positions (e.g., ethyl group at N1, Boc-protected piperidine at C3) .
- IR spectroscopy : Confirm carbonyl stretches (Boc C=O at ~1680–1720 cm, pyrazole C=O at ~1650 cm) .
- X-ray crystallography : Resolve stereochemistry and confirm piperidine-pyrazole connectivity, as demonstrated for related pyrazole-carboxylic acid derivatives .
(Basic) What are the critical handling and storage considerations for this compound?
Answer:
- Storage : Keep under inert atmosphere (N) at 2–8°C to prevent Boc group hydrolysis .
- Solubility : Use polar aprotic solvents (e.g., DMSO, DMF) for biological assays; avoid prolonged exposure to moisture .
- Safety : Wear nitrile gloves and safety goggles to minimize skin/eye contact, as recommended for structurally similar Boc-protected compounds .
(Advanced) How can structure-activity relationship (SAR) studies be designed for derivatives of this compound?
Answer:
Focus on modular modifications:
- Piperidine substitutions : Replace the Boc group with alternative protecting groups (e.g., Fmoc, Cbz) to assess steric/electronic effects on target binding .
- Pyrazole modifications : Introduce electron-withdrawing groups (e.g., -CF) at C4 to modulate acidity and bioavailability, as seen in anticonvulsant pyrazole analogs .
- Biological testing : Screen derivatives against target enzymes (e.g., kinases, phosphatases) using fluorescence polarization or SPR assays to quantify binding affinities .
(Advanced) What strategies resolve discrepancies in solubility or stability data across studies?
Answer:
- Solubility validation : Perform dynamic light scattering (DLS) or nephelometry in varied solvents (e.g., PBS, DMSO) to quantify aggregation .
- Stability assays : Conduct accelerated degradation studies (40°C/75% RH for 4 weeks) with HPLC monitoring to identify degradation products (e.g., tert-butyl alcohol from Boc cleavage) .
- Cross-study comparison : Normalize data using reference standards (e.g., USP-grade controls) to account for batch-to-batch variability .
(Advanced) How can regioselectivity challenges during functionalization of the pyrazole ring be addressed?
Answer:
- Directing groups : Install temporary protecting groups (e.g., SEM at N1) to steer electrophilic substitution to C4 .
- Metal catalysis : Use Pd-mediated cross-coupling (e.g., Suzuki-Miyaura) for selective C5 functionalization, as demonstrated for ethyl-pyrazole carboxylates .
- Computational modeling : Apply DFT calculations (Gaussian 16) to predict reactive sites based on frontier molecular orbitals .
(Basic) What chromatographic methods ensure purity for this compound?
Answer:
- HPLC : Use a C18 column (5 µm, 4.6 × 250 mm) with a gradient of 0.1% TFA in water/acetonitrile (flow rate: 1 mL/min; detection: 254 nm) .
- TLC : Monitor reactions using silica plates with ethyl acetate/hexane (3:7) and visualize under UV (254 nm) or iodine vapor .
(Advanced) How can researchers mitigate byproduct formation during Boc deprotection?
Answer:
- Acid selection : Prefer trifluoroacetic acid (TFA) over HCl in dichloromethane to minimize carbocation side reactions .
- Temperature control : Deprotect at 0°C for 2 hours instead of room temperature to reduce tert-butyl cation generation .
- Scavengers : Add triisopropylsilane (TIPS) to quench reactive intermediates during TFA workup .
(Advanced) What in vitro assays are suitable for evaluating this compound’s biological activity?
Answer:
- Enzyme inhibition : Use fluorescence-based assays (e.g., Z’-LYTE kinase assays) with ATP concentrations near K to quantify IC values .
- Cellular uptake : Perform LC-MS/MS quantification in cell lysates after 24-hour exposure to measure intracellular accumulation .
- Cytotoxicity : Screen against HEK-293 and HeLa cells using MTT assays, with doxorubicin as a positive control .
(Advanced) How can computational tools predict this compound’s pharmacokinetic properties?
Answer:
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
